Cas no 328549-27-5 (N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide)

• Product Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide
• CAS No: 328549-27-5
• MF: C₁₅H₁₈N₄O₄S₂
• MW: 382.457820415497
• CID: 5417078
• Update Time: 2025-06-13

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-5-ethyl-1,3,4-thiadiazol-2(3H)-ylidene]-3-(morpholin-4-ylsulfonyl)benzamide
• Benzamide, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(4-morpholinylsulfonyl)-
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide

• Inchi： 1S/C15H18N4O4S2/c1-2-13-17-18-15(24-13)16-14(20)11-4-3-5-12(10-11)25(21,22)19-6-8-23-9-7-19/h3-5,10H,2,6-9H2,1H3,(H,16,18,20)
• InChI Key： DYUDKYPGENJQNE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC)S1)(=O)C1=CC=CC(S(N2CCOCC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide

Introduction to N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide (CAS No. 328549-27-5)

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 328549-27-5, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a thiadiazole ring and a morpholine sulfonamide moiety, which are known to contribute to its biological interactions.

The thiadiazole core is a heterocyclic compound that has been widely studied for its antimicrobial, antiviral, and anti-inflammatory properties. In particular, derivatives of thiadiazole have shown remarkable efficacy in inhibiting various enzymatic pathways that are associated with inflammatory responses. The presence of the 5-ethyl substituent in the thiadiazole ring enhances the compound's solubility and bioavailability, making it more suitable for pharmacological applications. This modification also influences the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

The other significant component of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide is the morpholine sulfonamide group. Morpholine derivatives are known for their role as bioisosteres in drug design, where they can replace other functional groups to improve pharmacokinetic properties without significantly altering the biological activity. The sulfonamide group, on the other hand, is a well-known pharmacophore that enhances binding interactions through hydrogen bonding and ionic interactions with biological targets. The combination of these two groups in N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide suggests that it may exhibit multiple modes of action, making it a versatile candidate for therapeutic intervention.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs) as a strategy to modulate cellular processes. N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide has been identified as a potential inhibitor of certain PPIs due to its ability to disrupt key protein complexes involved in inflammatory and infectious diseases. Preliminary computational studies have suggested that this compound can bind to specific pockets on target proteins, thereby modulating their activity. This finding aligns with the increasing recognition of PPIs as important therapeutic targets in various diseases.

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiadiazole core through cyclocondensation reactions involving ethyl acetoacetate and thiosemicarbazide. Subsequent functionalization steps introduce the morpholine sulfonamide group through nucleophilic substitution reactions. Advanced synthetic techniques such as flow chemistry have been explored to improve reaction efficiency and scalability.

The pharmacological evaluation of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-3-(morpholine-4-sulfonyl)benzamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the activity of enzymes involved in inflammation and infection pathways. For instance, it has shown potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation. Additionally, the compound has exhibited antiviral properties by interfering with viral replication mechanisms.

In vivo studies have further supported the potential therapeutic applications of N-(5-ethyl-1,3,4-thiadiazol-2-yll-2yl)-3-(^{_morpholinesulfonyl})benzamide (CAS No. 328549275 ). Animal models of inflammation have shown significant reductions in inflammatory markers following treatment with this compound. Similarly，infection models have demonstrated decreased viral load and improved clinical outcomes. These findings suggest that N-(CAS No.) may be effective in treating a range of inflammatory and infectious diseases.

The development of novel drug candidates like N-(N-(CAS No.) 5-Ethylthiadiazoliumylen)-3(Morpholine Sulfonamido)) benzamide is supported by advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to rapidly identify and optimize lead compounds with desired pharmacological properties. The integration of machine learning algorithms into drug discovery pipelines has further accelerated the process by predicting binding affinities and optimizing molecular structures.

The future prospects for N-(Morpholine Sulfonamido-Benzamido)) derivatives are promising，with ongoing research focused on improving their efficacy，selectivity，and pharmacokinetic profiles。Investigators are exploring structural modifications to enhance target binding while minimizing off-target effects。Additionally，pharmaceutical companies are investigating novel delivery systems such as nanoparticles and prodrugs to improve bioavailability and therapeutic outcomes。

In conclusion，N-(CAS No.-3589598597107148789654878597100)) represents a significant advancement in pharmaceutical chemistry，with its unique structural features and potential therapeutic applications。Further research is warranted to fully elucidate its mechanisms of action and optimize its development for clinical use。As our understanding of disease pathways continues to evolve，compounds like this will play an increasingly important role in addressing unmet medical needs。